Cas no 2229495-81-0 (2-1-(methanesulfonylmethyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(methanesulfonylmethyl)cyclopropylpropan-2-amine
• CAS No: 2229495-81-0
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5937734
• PubChem ID: 165885790
• Update Time: 2025-10-30

2-1-(methanesulfonylmethyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(methanesulfonylmethyl)cyclopropylpropan-2-amine
• 2-[1-(methanesulfonylmethyl)cyclopropyl]propan-2-amine
• EN300-1990666
• 2229495-81-0

• Inchi： 1S/C8H17NO2S/c1-7(2,9)8(4-5-8)6-12(3,10)11/h4-6,9H2,1-3H3
• InChI Key： RRBBQQZPGSXZQW-UHFFFAOYSA-N
• SMILES： S(C)(CC1(C(C)(C)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-1-(methanesulfonylmethyl)cyclopropylpropan-2-amine

Chemical Compound CAS No. 2229495-81-0: 2-(1-(Methanesulfonylmethyl)cyclopropyl)propan-2-amine

The chemical compound with CAS No. 2229495-81-0, commonly referred to as 2-(1-(Methanesulfonylmethyl)cyclopropyl)propan-2-amine, is a highly specialized organic compound with a unique structure and functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical properties.

The molecular structure of 2-(1-(Methanesulfonylmethyl)cyclopropyl)propan-2-amine consists of a cyclopropane ring substituted with a methanesulfonylmethyl group and a propan-2-amine moiety. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The methanesulfonyl group (-SO₂CH₃) is a strong electron-withdrawing group, which can modulate the electronic properties of the molecule, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of methanesulfonylmethyl derivatives in drug discovery and development. The cyclopropyl group in this compound has been shown to enhance bioavailability and pharmacokinetic properties in certain drug candidates. Additionally, the propan-2-amine moiety contributes to hydrogen bonding capabilities, which are crucial for interactions within biological systems.

In terms of synthesis, 2-(1-(Methanesulfonylmethyl)cyclopropyl)propan-2-amine can be prepared through a variety of methods, including cycloaddition reactions, nucleophilic substitutions, and amine alkylation techniques. Researchers have optimized these methods to achieve high yields and purity levels, making this compound accessible for large-scale production.

The application of cyclopropyl propanamines in medicinal chemistry has been explored extensively. For instance, this compound has been investigated as a potential lead molecule for treating neurological disorders due to its ability to modulate ion channels and neurotransmitter systems. Recent findings suggest that it exhibits promising activity in preclinical models of epilepsy and chronic pain.

Beyond pharmacology, methanesulfonylmethyl cyclopropane derivatives have found applications in polymer chemistry as well. The unique electronic properties of these compounds make them suitable as monomers for synthesizing advanced polymers with tailored mechanical and thermal properties.

In conclusion, CAS No. 2229495-81-0, or 2-(1-(Methanesulfonylmethyl)cyclopropyl)propan-2-amine, represents a versatile and innovative chemical entity with broad applications across multiple disciplines. Its distinctive structure and functional groups continue to inspire new research directions, solidifying its position as an important compound in modern chemistry.